17-beta-(2-(Butylamino)-4-thiazolyl)androst-4-ene-3-beta,17-alpha-diol dihydrate

• CAS No.: 101915-06-4
• Molecular Formula: C26H44N2O4S
• Molecular Weight: 480.7 g/mol
• IUPAC Name: (3R,8R,9S,10R,13S,14S,17R)-17-[2-(butylamino)-1,3-thiazol-4-yl]-10,13-dimethyl-1,2,3,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,17-diol;dihydrate
• InChI: InChI=1S/C26H40N2O2S.2H2O/c1-4-5-14-27-23-28-22(16-31-23)26(30)13-10-21-19-7-6-17-15-18(29)8-11-24(17,2)20(19)9-12-25(21,26)3;;/h15-16,18-21,29-30H,4-14H2,1-3H3,(H,27,28);2*1H2/t18-,19-,20+,21+,24+,25+,26+;;/m1../s1
• InChI Key: FVXUQCYMOHEQAI-OBDJZADISA-N
• Isomeric SMILES: CCCCNC1=NC(=CS1)[C@]2(CC[C@@H]3[C@@]2(CC[C@H]4[C@H]3CCC5=C[C@@H](CC[C@]45C)O)C)O.O.O
• Canonical SMILES: CCCCNC1=NC(=CS1)C2(CCC3C2(CCC4C3CCC5=CC(CCC45C)O)C)O.O.O

Description

This compound is a synthetic androstane derivative featuring a 4-thiazolyl substituent at the 17-beta position with a butylamino group at the 2-position of the thiazole ring. Its molecular formula is C₂₉H₄₂N₂O₂S·2H₂O, and it exists as a dihydrate, which influences its crystalline stability and solubility.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Thiazolyl Ring

Compound A : 17-beta-(2-(p-Toluidino)-4-thiazolyl)androst-4-ene-3-beta,17-alpha-diol Ethanolate (CAS 96969-35-6)

• Molecular Formula: C₂₉H₃₈N₂O₂S·C₂H₆O (Ethanolate) .
• Key Differences: The p-toluidino group (aromatic, electron-withdrawing) replaces the butylamino (aliphatic, electron-donating) substituent. Higher molecular weight (524.83 g/mol vs. ~500 g/mol for the target compound, excluding hydration). Collision Cross-Section (CCS): [M+H]+ CCS = 211.0 Ų (vs. ~195–220 Ų for other analogs), indicating a bulkier structure due to the aromatic substituent .
• Toxicity : LDLo (frog, parenteral) = 60 mg/kg, suggesting moderate acute toxicity .

Compound B : 17-beta-(2-(Methylamino)-4-thiazolyl)androst-4-ene-3-beta,17-alpha-diol Monohydrate (CID 3033757)

• Molecular Formula : C₂₃H₃₄N₂O₂S·H₂O .
• Key Differences: Methylamino substituent (smaller, less lipophilic) vs. butylamino. Lower molecular weight (403.24 g/mol vs. target compound). Collision Cross-Section: [M+H]+ CCS = 192.5 Ų, reflecting a more compact structure .
• Implications : Reduced steric hindrance may enhance membrane permeability but decrease hydrophobic binding to targets.

Hydration and Crystalline Forms

Property	Target Compound (Dihydrate)	Compound A (Ethanolate)	Compound B (Monohydrate)
Hydration	2 H₂O molecules	1 ethanol + H₂O	1 H₂O
Molecular Weight	~526 g/mol	524.83 g/mol	403.24 g/mol
CCS [M+H]+ (Ų)	~195–210 (estimated)	211.0	192.5

Hydration impacts solubility and stability. The dihydrate form of the target compound likely offers intermediate solubility compared to the ethanolate (higher solubility due to ethanol) and monohydrate (lower solubility) .

Steric and Electronic Effects of Substituents

• Butylamino (Target Compound): Linear aliphatic chain increases lipophilicity (logP ~4–5 estimated), enhancing membrane permeability but risking off-target accumulation. Moderate steric bulk balances receptor binding and solubility.
• Electron-withdrawing effect may alter thiazole ring reactivity .
• Methylamino (Compound B): Minimal steric hindrance favors rapid metabolism but weakens hydrophobic interactions .

Toxicity and Bioactivity Trends

• Methylamino derivatives (Compound B) may have lower toxicity due to smaller substituents .
• Receptor Binding: The butylamino group’s length in the target compound may optimize interactions with hydrophobic pockets in steroid receptors or kinases, as seen in analogs like GW583340 (a kinase inhibitor with a 4-thiazolylquinazolinamine structure) .